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Compound of Interest

Compound Name: YK11

Cat. No.: B8069117 Get Quote

Absence of specific, official disposal procedures for the investigational compound YK11
necessitates a cautious and compliant approach based on general principles of laboratory

chemical waste management. Researchers must prioritize safety and environmental protection

by consulting institutional and regulatory guidelines.

YK11 is a synthetic, steroidal selective androgen receptor modulator (SARM) used for research

purposes. As an experimental compound, it has not been approved for human use, and

detailed information regarding its environmental impact and, consequently, specific disposal

protocols are not available. A safety data sheet (SDS) for YK11 indicates that the substance is

not classified as hazardous according to the Globally Harmonized System (GHS); however, it

also advises that the material should be considered hazardous until further information is

available. This ambiguity underscores the need for a conservative approach to its disposal.

Chemical and Physical Properties of YK11
Understanding the properties of YK11 is the first step in a thorough risk assessment for its

handling and disposal. The following table summarizes key data for this compound.
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Property Data

CAS Number 1370003-76-1

Molecular Formula C₂₅H₃₄O₆

Molar Mass 430.541 g·mol⁻¹

Appearance White to pale yellow crystalline solid

Solubility

Insoluble in water. Soluble in organic solvents

such as ethanol, methanol, DMSO, and

acetonitrile (approx. 1 mg/ml).

Storage Store at -20°C for long-term stability (≥4 years).

Purity Typically ≥95% (as a mixture of diastereomers)

The data presented is compiled from various chemical suppliers and research articles.

General Protocol for the Disposal of Research
Chemicals like YK11
In the absence of specific disposal instructions for an experimental compound, a systematic

approach must be followed. This protocol is based on established guidelines for laboratory

hazardous waste management.

Step 1: Consult the Safety Data Sheet (SDS)

Thoroughly review the SDS for any available hazard information, handling precautions, and

personal protective equipment (PPE) requirements. Note any contradictions or lack of

information, as is the case with YK11.

Step 2: Contact Your Institution's Environmental Health and Safety (EHS) Department

This is the most critical step. Your EHS department is the definitive resource for waste

disposal procedures at your facility.[1]
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Provide the EHS office with the SDS and all known information about the chemical and the

waste stream (e.g., solid compound, solutions in organic solvents).

The EHS office will provide guidance on whether the waste is considered hazardous under

local, state, and federal regulations, such as the Resource Conservation and Recovery Act

(RCRA), and will instruct on the proper segregation, labeling, and containerization.[1][2]

Step 3: Waste Segregation

Do not mix YK11 waste with other chemical waste streams unless explicitly approved by

your EHS department.[3][4]

Waste should be segregated based on its characteristics (e.g., halogenated solvents, non-

halogenated solvents, solid waste).[1]

Step 4: Containerization and Labeling

Use a designated, leak-proof, and chemically compatible waste container.[1][3]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name ("YK11"), and any other constituents in the waste container (e.g., "YK11 in Ethanol").

[4][5]

Keep the container securely closed except when adding waste.[3]

Step 5: Accumulation and Storage

Store the waste container in a designated satellite accumulation area within the laboratory.[4]

[6] This area should be at or near the point of generation.[6]

Ensure secondary containment is used for liquid waste to prevent spills.[3]

Adhere to institutional and regulatory limits on the volume of waste that can be accumulated

and the time it can be stored in the lab.[5][6]

Step 6: Arrange for Pickup
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Once the container is full or the accumulation time limit is approaching, schedule a waste

pickup with your institution's EHS department.[1]

Logical Workflow for YK11 Disposal
The following diagram illustrates the decision-making process for the proper disposal of a

research chemical like YK11.
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Caption: Decision workflow for the disposal of research chemical YK11.
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Given the experimental nature of YK11 and the lack of comprehensive safety data, it is prudent

to manage all YK11 waste—both pure compound and solutions—as hazardous chemical waste

until determined otherwise by your institution's EHS professionals. Adherence to these general

guidelines ensures a safe laboratory environment and compliance with all relevant regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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